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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic
composition of the element tellurium (Te). It is intended to serve as a core reference for
researchers, scientists, and professionals in drug development who require precise and
detailed information on the isotopic characteristics of tellurium. This document summarizes
guantitative data in structured tables, details experimental protocols for isotopic analysis, and
provides visualizations of key concepts.

Introduction to Tellurium

Tellurium (Te), with atomic number 52, is a rare, brittle, silvery-white metalloid belonging to the
chalcogen group of the periodic table.[1] Its standard atomic weight is approximately 127.60 +
0.03 u.[1][2] Tellurium is one of the rarest stable solid elements in the Earth's crust.[1] Naturally
occurring tellurium is composed of eight isotopes, six of which are stable, and two are
radioactive with exceptionally long half-lives.[1][2]

Isotopic Composition and Natural Abundance

The isotopic composition of naturally occurring tellurium is a critical parameter in various
scientific and technical fields. The abundances of its isotopes are presented in the table below.
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Table 1: Isotopic Composition and Natural Abundance of

Tellurium
Natural .
Isotopic Mass .
Isotope Mass Number Abundance () Stability
u
(%)
120Tg 120 0.09 £0.01 119.904048 Stable
122Te 122 255+0.12 121.903050 Stable
Observationally
123Te 123 0.89 £ 0.03 122.904271
Stable*
124Te 124 4.74+0.14 123.902818 Stable
125Te 125 7.07 £0.15 124.904429 Stable
126Tg 126 18.84 £ 0.25 125.903310 Stable
128Teg 128 31.74 £ 0.08 127.904463 Radioactive
130Te 130 34.08 £ 0.62 129.906229 Radioactive

*Note: 123Te is theoretically unstable and predicted to undergo electron capture, but this decay

has not been observed. Its half-life is estimated to be greater than 9.2 x 10*® years.[2]

The following diagram, generated using the DOT language, visually represents the relative

natural abundances of tellurium isotopes.

A diagram illustrating the relative natural abundances of tellurium isotopes.

Radioactive Isotopes of Tellurium

Among the naturally occurring isotopes of tellurium, two are radioactive: 128Te and 13°Te. These

isotopes decay via double beta decay with exceptionally long half-lives.

Table 2: Naturally Occurring Radioactive Isotopes of

Tellurium
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Isotope Half-Life (years) Decay Mode Daughter Isotope
Double Beta Decay
128Te 2.25 x 1024 G-E) 128X

Double Beta Decay
130Te 7.9 x 102° 130Xe

BB

The half-life of 128Te is the longest known half-life of any radionuclide.[2][3]

Experimental Determination of Isotopic
Composition

The precise determination of the isotopic composition of tellurium is predominantly achieved
through mass spectrometry. Historically, Thermal lonization Mass Spectrometry (TIMS) was
employed; however, this technique suffered from low ionization efficiency for tellurium. Modern,
high-precision measurements are performed using Multi-Collector Inductively Coupled Plasma
Mass Spectrometry (MC-ICP-MS).

Historical Method: Thermal lonization Mass
Spectrometry (TIMS)

Early attempts to measure tellurium's isotopic composition utilized TIMS. The primary challenge
with this method was the high first ionization potential of tellurium, which resulted in low
analytical sensitivity and required larger sample sizes. While a negative-ion TIMS (N-TIMS)
method showed improved sensitivity, MC-ICP-MS remains the preferred technique for its higher
precision and accuracy.[4]

Modern Method: Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS offers significantly improved ionization efficiency and analytical sensitivity for
tellurium isotope measurements. The following is a generalized experimental protocol based on
established methods.

4.2.1. Sample Preparation
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» Digestion: The tellurium-containing sample is dissolved in a suitable acid mixture, typically
involving nitric acid (HNOs) and hydrochloric acid (HCI).

e Chemical Separation: Tellurium is separated from the sample matrix to eliminate isobaric
interferences. This is commonly achieved using anion exchange chromatography.

4.2.2. Isotopic Analysis by MC-ICP-MS with Double Spike Technique

To achieve the highest precision and accuracy, a double spike isotope dilution technique is
often employed. This method corrects for instrumental mass fractionation. A common double
spike for tellurium analysis is a mixture of 125Te and 128Te.

e Spiking: A known amount of the 125Te-128Te double spike is added to a known amount of the
purified tellurium sample.

e Introduction to MC-ICP-MS: The spiked sample solution is introduced into the MC-ICP-MS,
often using a desolvating nebulizer to enhance sensitivity.

o Data Acquisition: The ion beams of the different tellurium isotopes are simultaneously
measured using multiple Faraday cup detectors.

» Data Correction: The measured isotope ratios are corrected for instrumental mass bias using
the known composition of the double spike and an iterative data reduction scheme.

The following diagram outlines the general workflow for the determination of tellurium isotopic
composition using MC-ICP-MS with a double spike.

A generalized workflow for the determination of tellurium isotopic compaosition.

Applications

Precise knowledge of the isotopic composition of tellurium is crucial in various fields:

o Geochemistry and Cosmochemistry: Studying the formation of the solar system and
planetary bodies.

¢ Nuclear Science: Research into double beta decay and neutrino physics.
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e Environmental Science: Tracing pollution sources.

e Materials Science: Characterization of tellurium-containing materials, such as in
semiconductors and solar cells.

o Drug Development: Isotopic labeling for metabolic studies and as tracers in pharmacological
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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